4-{[4-(3,4-dihydroxyphenyl)-1,3-thiazol-2-yl]amino}-N-(4,6-dimethyl-2-pyrimidinyl)benzenesulfonamide

• IUPAC Name: 4-[[4-(3,4-dihydroxyphenyl)-1,3-thiazol-2-yl]amino]-N-(4,6-dimethylpyrimidin-2-yl)benzenesulfonamide
• InChI: InChI=1S/C21H19N5O4S2/c1-12-9-13(2)23-20(22-12)26-32(29,30)16-6-4-15(5-7-16)24-21-25-17(11-31-21)14-3-8-18(27)19(28)10-14/h3-11,27-28H,1-2H3,(H,24,25)(H,22,23,26)
• InChI Key: OGKZYNKIGAYRLS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NS(=O)(=O)C2=CC=C(C=C2)NC3=NC(=CS3)C4=CC(=C(C=C4)O)O)C
• Molecular Formula: C21H19N5O4S2
• Molecular Weight: 469.5 g/mol

Description

Synthesis Analysis

The synthesis of benzenesulfonamide derivatives, including structures similar to our compound of interest, involves the biochemical evaluation of these compounds as inhibitors for specific biochemical pathways. For example, Röver et al. (1997) describe the synthesis of N-(4-phenylthiazol-2-yl)benzenesulfonamides as inhibitors of kynurenine 3-hydroxylase, highlighting the process of creating compounds with significant inhibitory activity through detailed structure-activity relationship (SAR) analysis (Röver et al., 1997).

Molecular Structure Analysis

The molecular structure of related benzenesulfonamide derivatives has been studied through various techniques, including X-ray crystallography. For instance, Al-Hourani et al. (2016) provided insight into the crystal structure of a related compound, which helps in understanding the molecular docking and bioassay studies as cyclooxygenase-2 inhibitors (Al-Hourani et al., 2016).

Chemical Reactions and Properties

The chemical reactions involving benzenesulfonamide derivatives are crucial for their potential applications. Sowrirajan et al. (2022) detailed the synthesis and spectral analysis (FTIR, UV–Vis) of related compounds, alongside computational (DFT, HOMO–LUMO, MEP) and molecular docking studies, providing valuable data on the chemical behavior and interaction capabilities of these molecules (Sowrirajan et al., 2022).

Physical Properties Analysis

The physical properties of benzenesulfonamide derivatives, including their solubility, melting points, and crystal structure, are essential for their application in various fields. The research by Lynch et al. (2000) on molecular adducts of sulfamethazine provides insights into the hydrogen-bonding interactions and structural associations, which are critical for understanding the compound's stability and reactivity (Lynch et al., 2000).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically determined through biological testing.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. These can include toxicity, flammability, and environmental impact.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its properties, and investigation of its potential applications.